Cas no 253315-06-9 (2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid)

• Product Name: 2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid
• CAS No: 253315-06-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD09054869
• CID: 246651
• PubChem ID: 6622038
• Update Time: 2025-06-14

2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Pyrrolidinyl)-5-pyrimidinecarboxylic acid
• 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 2-(1-pyrrolidinyl)-
• AC1O7UNL
• ChemDiv3_009438
• CTK1A0451
• HMS1499M22
• MolPort-000-144-128
• SBB091582
• SureCN184998
• 253315-06-9
• AKOS000284171
• DTXSID30425085
• BARCKZNRVNLERF-UHFFFAOYSA-N
• 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid, AldrichCPR
• AB49631
• IDI1_027348
• 2-pyrrolidin-1-yl-pyrimidine-5-carboxylic acid
• CS-0205413
• SCHEMBL184998
• 2-(pyrrolidin-1-yl)pyrimidine-5-carboxylicacid
• FT-0681595
• MFCD09054869
• 2-(pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
• XH0746
• G69596
• DB-067377
• 2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid

• MDL： MFCD09054869
• Inchi： 1S/C9H11N3O2/c13-8(14)7-5-10-9(11-6-7)12-3-1-2-4-12/h5-6H,1-4H2,(H,13,14)
• InChI Key： BARCKZNRVNLERF-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 193.08523
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 66.32

2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid

Recent Advances in the Study of 2-pyrrolidin-1-ylpyrimidine-5-carboxylic Acid (CAS: 253315-06-9) in Chemical Biology and Pharmaceutical Research

The compound 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid (CAS: 253315-06-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This heterocyclic compound, featuring a pyrimidine core substituted with a pyrrolidine ring and a carboxylic acid functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for selective kinase inhibitors. Researchers utilized 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid to develop novel ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, showing promising results in preclinical cancer models. The carboxylic acid moiety proved particularly valuable for introducing additional pharmacophores through amide bond formation, enabling fine-tuning of molecular properties.

In the field of fragment-based drug discovery, 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid has emerged as a privileged scaffold. Its molecular weight of 193.19 g/mol and favorable physicochemical properties make it an ideal starting point for lead optimization. Recent X-ray crystallography studies have revealed its ability to form multiple hydrogen bonds with biological targets, explaining its widespread use in medicinal chemistry programs.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel one-pot synthesis of 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid derivatives using continuous flow chemistry, achieving higher yields (85-92%) and reduced reaction times compared to traditional batch processes. This development is particularly significant for scaling up production for pharmaceutical applications.

Emerging research suggests potential applications beyond oncology. Preliminary studies indicate that derivatives of 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid may modulate inflammatory pathways, with specific analogs showing activity against TNF-α and IL-6 production in cellular assays. These findings, while still in early stages, point to possible applications in autoimmune diseases and chronic inflammation.

Quality control and characterization of 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid have also seen advancements. Recent analytical methods employing UPLC-MS/MS have improved detection limits to 0.1 ng/mL, facilitating more precise pharmacokinetic studies of its derivatives. This technical progress supports the compound's growing role in drug development pipelines.

Looking forward, the unique structural features of 2-pyrrolidin-1-ylpyrimidine-5-carboxylic acid continue to inspire novel drug design strategies. Its balanced lipophilicity (calculated logP of 0.8) and presence of both hydrogen bond donors and acceptors make it particularly valuable for addressing challenging biological targets. Current research efforts are focusing on expanding its applications to targeted protein degradation and allosteric modulation approaches.